(3R,4R)-4-cyclobutoxytetrahydrofuran-3-ol
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Overview
Description
Synthesis Analysis
This involves detailing the methods and reactions used to synthesize the compound. It often includes the starting materials, reagents, reaction conditions, and the yield of the product .Molecular Structure Analysis
Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties .Scientific Research Applications
Palladium-catalyzed Synthesis
A study highlighted the palladium-catalyzed synthesis of 2E-[(methoxycarbonyl)methylene]tetrahydrofurans through oxidative cyclization–alkoxycarbonylation, which demonstrates the versatility of palladium catalysis in forming tetrahydrofuran derivatives, potentially including compounds similar to "(3R,4R)-4-cyclobutoxytetrahydrofuran-3-ol" (Gabriele et al., 2000).
Odour Properties of Tetrahydrofuran Stereoisomers
Research on the odour properties of 2-hexyl-4-acetoxytetrahydrofuran stereoisomers, prepared from different starting materials, sheds light on the application of tetrahydrofuran derivatives in the flavor and fragrance industry. This study also highlights the importance of stereochemistry in determining the sensory properties of these compounds (Zhang et al., 2014).
Stereoselective Synthesis
The stereoselective synthesis of 3-alkyl-2-aryltetrahydrofuran-4-ols, leading to the total synthesis of naturally occurring compounds, demonstrates the significance of tetrahydrofuran derivatives in the synthesis of complex natural products (Angle et al., 2008).
Platinum-Catalyzed Intramolecular Hydroalkoxylation
A study on the platinum-catalyzed intramolecular hydroalkoxylation to form cyclic ethers showcases an efficient method for constructing tetrahydrofuran rings, highlighting the role of metal-catalyzed reactions in synthesizing cyclic ether structures (Qian et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3R,4R)-4-cyclobutyloxyoxolan-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c9-7-4-10-5-8(7)11-6-2-1-3-6/h6-9H,1-5H2/t7-,8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTIQIYAJKKQANO-HTQZYQBOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)OC2COCC2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(C1)O[C@@H]2COC[C@H]2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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